Cas no 2034277-75-1 (Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate
• CAS No: 2034277-75-1
• MF: C₂₀H₂₀N₂O₅S₂
• MW: 432.513202667236
• CID: 5376087
• PubChem ID: 91625355
• Update Time: 2025-05-27

Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• F6474-3943
• methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate
• methyl 3-(4-quinolin-8-yloxypiperidin-1-yl)sulfonylthiophene-2-carboxylate
• AKOS025317388
• 2034277-75-1
• methyl 3-{[4-(quinolin-8-yloxy)piperidin-1-yl]sulfonyl}thiophene-2-carboxylate
• Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate

• Inchi： 1S/C20H20N2O5S2/c1-26-20(23)19-17(9-13-28-19)29(24,25)22-11-7-15(8-12-22)27-16-6-2-4-14-5-3-10-21-18(14)16/h2-6,9-10,13,15H,7-8,11-12H2,1H3
• InChI Key： DZDUSQQEUZALQG-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)OC)(N1CCC(CC1)OC1=CC=CC2=CC=CN=C12)(=O)=O

Computed Properties

• Exact Mass: 432.08136409g/mol
• Monoisotopic Mass: 432.08136409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 122Ų

Additional information on Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate

Exploring the Potential of Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate (CAS No. 2034277-75-1) in Modern Research

In the rapidly evolving field of medicinal chemistry and drug discovery, Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate (CAS No. 2034277-75-1) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features combining quinoline, piperidine, and thiophene moieties, offers a promising scaffold for the development of novel therapeutic agents. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, making it a focal point in contemporary pharmaceutical studies.

The compound's sulfonyl and carboxylate functional groups contribute to its versatility in chemical interactions, enabling it to act as a key intermediate in synthetic routes. Its CAS No. 2034277-75-1 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation. Given the growing demand for small-molecule inhibitors and kinase modulators, this compound aligns with current trends in precision medicine and targeted therapy development.

One of the most searched questions in the context of Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate revolves around its synthetic accessibility and structure-activity relationship (SAR). Researchers often inquire about optimized synthetic protocols to produce derivatives with enhanced bioavailability or selectivity. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, has further accelerated the exploration of this compound's potential, addressing common queries about its binding affinity and pharmacokinetic properties.

Another hot topic tied to this compound is its role in drug repurposing efforts. With the increasing emphasis on cost-effective and time-efficient drug development, CAS No. 2034277-75-1 is being evaluated for its applicability in treating conditions beyond its initially hypothesized targets. This aligns with the broader scientific community's interest in multi-target therapeutics and polypharmacology, where a single compound can modulate multiple biological pathways.

From an industrial perspective, the scalability of synthesizing Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate is a frequently discussed subject. Companies specializing in custom synthesis and contract research are actively exploring efficient production methods to meet the rising demand from academic and pharmaceutical sectors. The compound's compatibility with green chemistry principles, such as minimizing hazardous byproducts, is also a key consideration for sustainable manufacturing practices.

In summary, Methyl 3-((4-(quinolin-8-yloxy)piperidin-1-yl)sulfonyl)thiophene-2-carboxylate (CAS No. 2034277-75-1) represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential for diverse therapeutic applications, positions it as a valuable asset in the quest for innovative treatments. As research continues to unfold, this compound is likely to remain at the forefront of discussions in medicinal chemistry, pharmacology, and biotechnology.